4-(3,4-Dimethoxyphenyl)-3-fluorobenzoic acid, 95%

• IUPAC Name: 4-(3,4-dimethoxyphenyl)-3-fluorobenzoic acid
• InChI: InChI=1S/C15H13FO4/c1-19-13-6-4-9(8-14(13)20-2)11-5-3-10(15(17)18)7-12(11)16/h3-8H,1-2H3,(H,17,18)
• InChI Key: MLYKIPNIAZEWNO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=C(C=C(C=C2)C(=O)O)F)OC
• Molecular Formula: C15H13FO4
• DSSTOX Substance ID: DTXSID60681399
• Molecular Weight: 276.26 g/mol
• CAS RN: 1261913-04-5

Description

4-(3,4-Dimethoxyphenyl)-3-fluorobenzoic acid, 95% (4-DMPFBA) is an organic compound belonging to the class of aromatic carboxylic acids. It is a white crystalline solid with a molecular weight of 253.2 g/mol and a melting point of 175-178 °C. 4-DMPFBA has a variety of applications in the scientific research field, including synthesis, biochemical and physiological studies, and drug development.

Scientific Research Applications

4-(3,4-Dimethoxyphenyl)-3-fluorobenzoic acid, 95% has been used as a reagent in various types of scientific research. It has been used in the synthesis of various compounds, such as 4-methoxy-3-fluorobenzoic acid, 4-methyl-3-fluorobenzoic acid, and 4-diphenylmethyl-3-fluorobenzoic acid. It has also been used in the synthesis of various drugs, such as the anti-cancer drug vinblastine and the anti-inflammatory drug flufenamic acid.

Mechanism of Action

4-(3,4-Dimethoxyphenyl)-3-fluorobenzoic acid, 95% acts as an inhibitor of the enzyme cyclooxygenase (COX). COX is responsible for the conversion of arachidonic acid to prostaglandins, which are involved in the regulation of various physiological processes. Inhibition of COX by 4-(3,4-Dimethoxyphenyl)-3-fluorobenzoic acid, 95% leads to decreased levels of prostaglandins, which can result in a variety of effects, such as anti-inflammatory and anti-cancer effects.
Biochemical and Physiological Effects
4-(3,4-Dimethoxyphenyl)-3-fluorobenzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. In animal studies, it has been shown to have anti-inflammatory and anti-cancer effects. It has also been shown to have anti-allergic, anti-ulcer, and anti-diabetic effects. In addition, 4-(3,4-Dimethoxyphenyl)-3-fluorobenzoic acid, 95% has been shown to have a protective effect against oxidative stress and to have a neuroprotective effect against ischemia-induced neuronal damage.

Advantages and Limitations for Lab Experiments

4-(3,4-Dimethoxyphenyl)-3-fluorobenzoic acid, 95% has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it is stable at room temperature. It is also soluble in most organic solvents and is relatively non-toxic. However, it is important to note that 4-(3,4-Dimethoxyphenyl)-3-fluorobenzoic acid, 95% may have a strong odor, which can be unpleasant for laboratory personnel.

Future Directions

There are several potential future directions for research on 4-(3,4-Dimethoxyphenyl)-3-fluorobenzoic acid, 95%. These include further studies on the biochemical and physiological effects of 4-(3,4-Dimethoxyphenyl)-3-fluorobenzoic acid, 95%, as well as studies on its potential therapeutic applications. In addition, further research on the synthesis and purification of 4-(3,4-Dimethoxyphenyl)-3-fluorobenzoic acid, 95% could lead to improved methods for its production. Finally, further research on the structure-activity relationship of 4-(3,4-Dimethoxyphenyl)-3-fluorobenzoic acid, 95% could lead to the development of more potent analogs.

Synthesis Methods

4-(3,4-Dimethoxyphenyl)-3-fluorobenzoic acid, 95% can be synthesized from 3,4-dimethoxyphenol and 3-fluorobenzoic acid. The reaction is carried out in aqueous acetic acid at a temperature of 150-160 °C. The product is then purified by recrystallization from methanol.